Cas no 1249081-59-1 (3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one)

• Product Name: 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one
• CAS No: 1249081-59-1
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 5251145
• Update Time: 2025-07-15

3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-(trifluoromethyl)-2,3-dihydro-1H-indol-2-one
• 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)4-1-2-6-5(3-4)7(14)8(15)13-6/h1-3,7,14H,(H,13,15)
• InChI Key： SSOHHEAVGBQPNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(C(N2)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3

Additional information on 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one

Introduction to 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one (CAS No. 1249081-59-1)

3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic molecule, identified by the CAS number 1249081-59-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both hydroxyl and trifluoromethyl substituents on the indole ring imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The indole core is a privileged structure in pharmaceutical research, renowned for its role in numerous bioactive compounds. The specific arrangement of functional groups in 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one contributes to its pharmacological profile, which has been explored in various preclinical studies. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for molecular recognition.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one and biological targets. These studies suggest that the compound exhibits promising binding properties with enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that it may interact with proteins implicated in inflammation and oxidative stress, suggesting potential therapeutic applications in managing related pathological conditions.

The synthesis of 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indole ring system efficiently. The integration of green chemistry principles into these synthetic routes has further enhanced the sustainability of the process, aligning with global efforts to minimize environmental impact.

In the context of drug discovery, 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one serves as a valuable intermediate for generating libraries of derivatives with tailored pharmacological properties. By modifying substituents at different positions on the indole ring, researchers can fine-tune activity against specific biological targets. This modular approach has been instrumental in identifying lead compounds for further optimization.

The pharmacokinetic profile of 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one is another area of active investigation. Studies using in vitro and in vivo models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The trifluoromethyl group's influence on metabolic stability has been particularly noteworthy, suggesting that this compound may exhibit favorable bioavailability and prolonged half-life upon systemic administration.

Exploring the therapeutic potential of 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one has led to intriguing findings across multiple disease domains. In oncology research, for example, the compound has shown inhibitory effects on certain kinases associated with tumor growth and progression. Its ability to modulate these pathways without significant off-target effects makes it an attractive candidate for further development as an anticancer agent.

Beyond oncology, 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one has been investigated for its potential role in neurodegenerative diseases. The indole scaffold is well-represented in compounds that exhibit neuroprotective properties, and preliminary studies suggest that this derivative may interfere with pathological processes such as amyloid-beta aggregation and oxidative damage. These findings warrant further exploration through more comprehensive preclinical trials.

The development of novel methodologies for analyzing 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one has also advanced significantly. High-resolution spectroscopic techniques like NMR spectroscopy and mass spectrometry have enabled detailed structural elucidation and characterization. Additionally, high-throughput screening platforms have accelerated the process of identifying biologically active derivatives by allowing rapid testing against large libraries of compounds.

Collaborative efforts between academic institutions and pharmaceutical companies have been pivotal in advancing the research on 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one. Such partnerships facilitate the sharing of resources and expertise, leading to more efficient translation of laboratory findings into clinical applications. The integration of artificial intelligence (AI) tools into drug discovery pipelines has further enhanced productivity by predicting molecular properties and optimizing synthetic routes.

The future prospects for 3-Hydroxy-5-(trifluoromethyl)-1,3-dihydroindol-2-one are promising but depend on overcoming several challenges. One key hurdle is optimizing synthetic routes to improve scalability while maintaining cost-effectiveness. Additionally, rigorous toxicological assessments are necessary to ensure safety before human clinical trials can commence. Despite these challenges，the unique structural features of this compound make it a compelling candidate for future therapeutic development.